4-(14-acetyloxy-6'-hydroxy-6',9,15-trimethyl-4-methylidene-2',5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3'-7,7a-dihydro-3aH-1-benzofuran]-5'-yl)pentyl acetate

• IUPAC Name: 4-(14-acetyloxy-6'-hydroxy-6',9,15-trimethyl-4-methylidene-2',5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3'-7,7a-dihydro-3aH-1-benzofuran]-5'-yl)pentyl acetate
• InChI: InChI=1S/C34H44O9/c1-16(9-8-10-40-20(5)35)24-13-25-28(15-32(24,7)39)42-31(38)33(25)14-26-29-17(2)11-27-22(18(3)30(37)41-27)12-23(29)19(4)34(26,33)43-21(6)36/h13,16-17,22,25-29,39H,3,8-12,14-15H2,1-2,4-7H3
• InChI Key: SBGJPGSOZRPPED-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2C(CC3=C(C4(C(C13)CC45C6C=C(C(CC6OC5=O)(C)O)C(C)CCCOC(=O)C)OC(=O)C)C)C(=C)C(=O)O2
• Molecular Formula: C34H44O9
• Molecular Weight: 596.7 g/mol

Description

4-(14-acetyloxy-6’-hydroxy-6’,9,15-trimethyl-4-methylidene-2’,5-dioxospiro[6-oxatetracyclo[85003,7011,14]pentadec-1(15)-ene-13,3’-7,7a-dihydro-3aH-1-benzofuran]-5’-yl)pentyl acetate is a complex organic compound characterized by its intricate spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(14-acetyloxy-6’-hydroxy-6’,9,15-trimethyl-4-methylidene-2’,5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3’-7,7a-dihydro-3aH-1-benzofuran]-5’-yl)pentyl acetate typically involves multi-step organic synthesis. The process begins with the preparation of the core spirocyclic structure, followed by functional group modifications to introduce the acetyloxy and hydroxy groups. Key steps may include:

Formation of the Spirocyclic Core: This involves cyclization reactions, often using catalysts and specific reaction conditions to ensure the correct stereochemistry.

Functional Group Introduction: Acetylation and hydroxylation reactions are employed to introduce the acetyloxy and hydroxy groups, respectively. These steps require precise control of reaction conditions to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize efficiency and scalability. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-(14-acetyloxy-6’-hydroxy-6’,9,15-trimethyl-4-methylidene-2’,5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3’-7,7a-dihydro-3aH-1-benzofuran]-5’-yl)pentyl acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional oxygen-containing functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of specific atoms within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions can be employed to replace specific functional groups with others.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Substitution Reagents: Halogens (e.g., chlorine, bromine), nucleophiles (e.g., amines, thiols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel materials.

Biology

In biological research, 4-(14-acetyloxy-6’-hydroxy-6’,9,15-trimethyl-4-methylidene-2’,5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3’-7,7a-dihydro-3aH-1-benzofuran]-5’-yl)pentyl acetate is studied for its potential biological activity. It may interact with specific enzymes or receptors, making it a candidate for drug development.

Medicine

In medicine, this compound could be investigated for its therapeutic potential. Its ability to modulate biological pathways may lead to the development of new treatments for various diseases.

Industry

In the industrial sector, this compound may be used in the production of specialty chemicals, pharmaceuticals, and advanced materials. Its unique properties make it valuable for applications requiring specific chemical functionalities.

Mechanism of Action

The mechanism of action of 4-(14-acetyloxy-6’-hydroxy-6’,9,15-trimethyl-4-methylidene-2’,5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3’-7,7a-dihydro-3aH-1-benzofuran]-5’-yl)pentyl acetate involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The compound’s structure allows it to fit into specific binding sites, modulating the activity of these targets and influencing various biological pathways.

Comparison with Similar Compounds

Similar Compounds

• 4-(14-acetyloxy-6’-hydroxy-6’,9,15-trimethyl-4-methylidene-2’,5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3’-7,7a-dihydro-3aH-1-benzofuran]-5’-yl)pentyl acetate
• 4-(14-acetyloxy-6’-hydroxy-6’,9,15-trimethyl-4-methylidene-2’,5-dioxospiro[6-oxatetracyclo[8.5.0.03,7.011,14]pentadec-1(15)-ene-13,3’-7,7a-dihydro-3aH-1-benzofuran]-5’-yl)pentyl acetate

Uniqueness

This compound’s uniqueness lies in its spirocyclic structure and the specific arrangement of functional groups. These features confer distinct chemical reactivity and biological activity, setting it apart from other similar compounds.